Cas no 828247-65-0 (Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]-)

Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]- structure
828247-65-0 structure
Product Name:Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]-
CAS No:828247-65-0
MF:C24H41N5O6Si2
MW:551.8
CID:682244
PubChem ID:90754622
Update Time:2024-10-27

Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine,N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]-
    • 3',5'-TIPS-N-Ac-Adenosine
    • 3',5'-TIPS-N-Acetyl-adenosine
    • N-Acetyl-3'-O,5'-O-[oxybis(diisopropylsilanediyl)]adenosine
    • N-Acetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)adenosine
    • CID 90754622
    • Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]-
    • 5',3'-tetraisopropyl disiloxane-riboadenosine(N-acetyl)
    • 3',5'-TIPS-N-Ac-
    • N-Acetyl-3',5'-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]adenosine
    • 3',5'-TIPS-Ac-rA
    • N6-Ac-3',5'-TIPDS-Ar
    • N-Acetyl-3′,5′-O-[1,1,3,3-tetrakis(1-methylethyl)-1,3-disiloxanediyl]adenosine (ACI)
    • N6-Acetyl-3′,5′-O-(tetraisopropyldisiloxane-1,3-diyl)adenosine
    • N6-Acetyl-3',5'-O-(tetraisopropyldisiloxane-1,3-diyl)-adenosine
    • N-{9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetrakis(propan-2-yl)-hexahydro-2H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]-9H-purin-6-yl}acetamide
    • 828247-65-0
    • N-[9-[(6aR,8R,9R,9aS)-9-hydroxy-2,2,4,4-tetra(propan-2-yl)-6a,8,9,9a-tetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl]purin-6-yl]acetamide
    • MFCD28016486
    • C16425
    • DA-60811
    • N-(9-((6aR,8R,9R,9aS)-9-Hydroxy-2,2,4,4-tetraisopropyltetrahydro-6H-furo[3,2-f][1,3,5,2,4]trioxadisilocin-8-yl)-9H-purin-6-yl)acetamide
    • J-700233
    • Inchi： 1S/C24H41N5O6Si2/c1-13(2)36(14(3)4)32-10-18-21(34-37(35-36,15(5)6)16(7)8)20(31)24(33-18)29-12-27-19-22(28-17(9)30)25-11-26-23(19)29/h11-16,18,20-21,24,31H,10H2,1-9H3,(H,25,26,28,30)/t18-,20-,21-,24-/m1/s1
    • InChI Key： ZULOPXIJTCCZDJ-UMCMBGNQSA-N
    • SMILES： C([Si]1(O[Si](C(C)C)(C(C)C)OC[C@H]2O[C@@H](N3C=NC4C(=NC=NC3=4)NC(=O)C)[C@@H]([C@@H]2O1)O)C(C)C)(C)C

Computed Properties

  • Exact Mass: 551.25953711g/mol
  • Monoisotopic Mass: 551.25953711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 6
  • Complexity: 805
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • pka: 9.43±0.43(Predicted)

Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N212405-500mg
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 828247-65-0
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N212405-1000mg
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 828247-65-0
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 828247-65-0 97%
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Biosynth
NT57554-500 mg
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Biosynth
NT57554-1000 mg
N-Acetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)adenosine
 828247-65-0
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 $346.50 2023-01-03
Biosynth
NT57554-2000 mg
N-Acetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)adenosine
 828247-65-0
2g
 $508.20 2023-01-03
Biosynth
NT57554-5000 mg
N-Acetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)adenosine
 828247-65-0
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 $1,039.50 2023-01-03
Biosynth
NT57554-10000 mg
N-Acetyl-3',5'-O-(1,1,3,3-tetraisopropyl-1,3-disiloxanediyl)adenosine
 828247-65-0
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 $1,270.50 2023-01-03
Crysdot LLC
CD70000372-100mg
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 828247-65-0 97%
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Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]- Production Method

Production Method 1

75-77-4 75-77-4
69304-37-6 69304-37-6
58-61-7 58-61-7
828247-65-0 828247-65-0
Reaction Conditions
1.1 Reagents: Pyridine Solvents: Dimethylformamide ;  rt; 2 h, rt
1.2 2 h, rt
1.3 1.5 h, rt
1.4 Reagents: Sodium bicarbonate Solvents: Water
2.1 Reagents: p-Toluenesulfonic acid monohydrate Solvents: 1,4-Dioxane ;  2.5 h, rt
2.2 Solvents: 1,4-Dioxane ;  1.5 h, rt
2.3 Reagents: Triethylamine
Reference
2'-Methylseleno-modified oligoribonucleotides for X-ray crystallography synthesized by the ACE RNA solid-phase approach
Puffer, Barbara; et al, Nucleic Acids Research, 2008, 36(3), 970-983

Production Method 2

828247-65-0 828247-65-0
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid monohydrate Solvents: 1,4-Dioxane ;  2.5 h, rt
1.2 Solvents: 1,4-Dioxane ;  1.5 h, rt
1.3 Reagents: Triethylamine
Reference
2'-Methylseleno-modified oligoribonucleotides for X-ray crystallography synthesized by the ACE RNA solid-phase approach
Puffer, Barbara; et al, Nucleic Acids Research, 2008, 36(3), 970-983

Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]- Raw materials

Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]- Preparation Products

Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]- Related Literature

Related Categories

828247-65-0 (Adenosine, N-acetyl-3',5'-O-[1,1,3,3-tetrakis(1-Methylethyl)-1,3-disiloxanediyl]-) Related Products

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